Cas no 2411641-52-4 (4-bromo-6-fluoro-pyridin-3-amine;hydrobromide)
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-fluoropyridin-3-amine hydrobromide, 95%
- 3-Amino-4-bromo-6-fluoropyridine Hydrobromide
- 4-Bromo-6-fluoropyridin-3-amine hydrobromide
- PS-20531
- D79622
- MFCD32670563
- 4-bromo-6-fluoropyridin-3-amine;hydrobromide
- 4-Bromo-6-fluoro-pyridin-3-amine HBr
- 2411641-52-4
- 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide
- starbld0034789
- SY344505
-
- MDL: MFCD32670563
- Inchi: 1S/C5H4BrFN2.BrH/c6-3-1-5(7)9-2-4(3)8;/h1-2H,8H2;1H
- InChI Key: SKXISYQQIUNZFP-UHFFFAOYSA-N
- SMILES: BrC1=CC(F)=NC=C1N.Br
Computed Properties
- Exact Mass: 271.87830g/mol
- Monoisotopic Mass: 269.88035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9Ų
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB558438-250 mg |
4-Bromo-6-fluoropyridin-3-amine hydrobromide, 95%; . |
2411641-52-4 | 95% | 250MG |
€363.00 | 2023-04-13 | |
| abcr | AB558438-1 g |
4-Bromo-6-fluoropyridin-3-amine hydrobromide, 95%; . |
2411641-52-4 | 95% | 1g |
€788.00 | 2023-04-13 | |
| eNovation Chemicals LLC | D684763-100mg |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | D684763-250MG |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 250mg |
$265 | 2024-07-21 | |
| eNovation Chemicals LLC | D684763-500MG |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 500mg |
$445 | 2024-07-21 | |
| eNovation Chemicals LLC | D684763-1G |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 1g |
$670 | 2024-07-21 | |
| eNovation Chemicals LLC | D684763-5G |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 5g |
$2010 | 2024-07-21 | |
| eNovation Chemicals LLC | D684763-10G |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 10g |
$3350 | 2024-07-21 | |
| eNovation Chemicals LLC | D684763-250mg |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 250mg |
$265 | 2025-02-20 | |
| eNovation Chemicals LLC | D684763-100mg |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide |
2411641-52-4 | 97% | 100mg |
$175 | 2025-02-20 |
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide
Introduction to 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide (CAS No. 2411641-52-4)
4-bromo-6-fluoro-pyridin-3-amine;hydrobromide, with the CAS number 2411641-52-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of both bromo and fluoro substituents on the pyridine ring enhances its chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The hydrobromide salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for its application in drug formulation and biological studies. This enhanced solubility facilitates its use in various experimental protocols, including high-throughput screening, kinetic studies, and structural biology investigations.
In recent years, 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide has garnered attention due to its role as a key building block in the development of novel therapeutic agents. The pyridine scaffold is a cornerstone in medicinal chemistry, with numerous drugs on the market and in clinical trials featuring this core structure. The bromo and fluoro groups introduce specific electronic and steric properties that can modulate the biological activity of the molecule, making it an attractive candidate for further derivatization.
One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By designing molecules that specifically interact with kinase domains, researchers can develop targeted therapies that modulate these pathways effectively. The bromo and fluoro substituents on 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide provide handles for further chemical modification, allowing chemists to fine-tune the binding properties of their kinase inhibitors.
Recent studies have highlighted the potential of 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide in the development of antiviral agents. The structural features of this compound make it a promising candidate for inhibiting viral proteases and polymerases, which are essential for viral replication. For instance, modifications to the pyridine ring have shown promise in reducing viral load and improving patient outcomes in preclinical models. The hydrobromide salt form further enhances its suitability for these applications by improving stability and bioavailability.
The compound has also been explored in the context of central nervous system (CNS) drug discovery. Pyridine derivatives are known to cross the blood-brain barrier, making them ideal candidates for treating neurological disorders. Researchers have leveraged the reactivity of 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide to develop novel scaffolds that exhibit potential therapeutic effects against conditions such as Alzheimer's disease and Parkinson's disease. The ability to modify both the bromo and fluoro substituents allows for precise tuning of pharmacokinetic properties, including blood-brain barrier penetration.
In addition to its applications in drug development, 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide has been utilized in material science research. The unique electronic properties introduced by halogen substituents can influence material characteristics such as conductivity and luminescence. This has led to investigations into using this compound as a precursor for organic semiconductors and light-emitting diodes (LEDs). The hydrobromide form's solubility also makes it easier to process into thin films and other functional materials.
The synthesis of 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. These methods not only improve yield but also minimize waste, aligning with green chemistry principles. The bromination and fluorination steps are critical and often require specialized conditions to achieve high selectivity.
The pharmaceutical industry continues to invest heavily in developing new derivatives of 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide due to its versatility and potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are yielding novel compounds that are entering clinical trials for various indications. The hydrobromide salt form remains a preferred choice for formulation development due to its stability and compatibility with standard pharmaceutical excipients.
The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. Innovations in computational chemistry are also aiding in the design of more effective derivatives by predicting binding affinities and optimizing molecular structures before experimental synthesis begins. This interdisciplinary approach is accelerating the discovery pipeline for new drugs based on 4-bromo-6-fluoro-pyridin-3-amine;hydrobromide.
2411641-52-4 (4-bromo-6-fluoro-pyridin-3-amine;hydrobromide) Related Products
- 1773562-77-8(2,4-Dibromo-6-fluoro-pyridin-3-ylamine)
- 1514932-24-1(4-bromo-6-fluoro-pyridin-3-amine)
- 1799855-63-2(3-Amino-4-bromo-2-fluoropyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)